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Compound of Interest

Compound Name: c-Met-IN-16

Cat. No.: B15579881

Disclaimer: A specific Safety Data Sheet (SDS) for c-Met-IN-16 is not publicly available. This
guide is based on best practices for handling potent, research-grade kinase inhibitors and other
hazardous chemical compounds. Researchers, scientists, and drug development professionals
should treat c-Met-IN-16 as a potentially hazardous substance and use this information to
supplement a thorough risk assessment in conjunction with institutional safety protocols.

c-Met inhibitors are a class of small molecules that inhibit the enzymatic activity of the c-Met
tyrosine kinase.[1] Dysregulation of c-Met can lead to a variety of cancers.[1] Due to their
biological activity, potent kinase inhibitors require careful handling to minimize exposure.[2][3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling potent compounds like c-Met-IN-
16. The required level of PPE depends on the specific laboratory activity and the physical form
of the compound.
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Laboratory Activity

Recommended Personal
Protective Equipment

Rationale

Weighing and Aliquoting (Solid

Form)

- Respirator: Full-face powered
air-purifying respirator (PAPR)
or a NIOSH-approved N95 or
higher-rated respirator. -
Gloves: Double-gloving with
chemical-resistant nitrile
gloves. - Eye Protection:
Chemical splash goggles or a
face shield. - Body Protection:
Disposable, solid-front lab coat
with tight-fitting cuffs and
disposable sleeves. -
Ventilation: Must be performed
in a certified chemical fume
hood or a powder containment
hood.[2][4]

High risk of aerosolization and
inhalation of potent powders,
necessitating full respiratory

and skin protection.[2][4]

Solution Preparation and

Handling

- Gloves: Double-gloving with
nitrile gloves. - Eye Protection:
Chemical splash goggles or a
face shield if there is a
significant splash risk. - Body
Protection: Standard
laboratory coat. - Ventilation:
All work should be conducted

in a chemical fume hood.[2][4]

Reduces the risk of exposure
from splashes and spills, with
the primary protection being
engineering controls like a
fume hood.[4]

In Vitro / Cell Culture Assays

- Gloves: Nitrile gloves. - Eye
Protection: Safety glasses with
side shields. - Body Protection:
Standard laboratory coat. -
Containment: All cell culture
work should be performed in a
Class Il biological safety
cabinet.[2]

Focuses on preventing skin
and eye contact during dosing
and handling of diluted
solutions.[2][4]
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- Gloves: Heavy-duty nitrile or

butyl rubber gloves. - Eye Ensures protection against
Waste Disposal Protection: Chemical splash contact with concentrated
goggles. - Body Protection: waste materials.[2]

Standard laboratory coat.

Operational Plan for Safe Handling

A clear and concise operational plan is essential for the safe management of c-Met-IN-16
within the laboratory.

1. Receiving and Storage:
 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[2]

e Log: Document the receipt, quantity, and storage location in the laboratory’s chemical
inventory.[2]

o Store: Keep the container tightly sealed in a cool, well-ventilated, and designated area,
segregated from incompatible materials.[5][6]

2. Handling and Experimental Use:

» Designated Area: Conduct all work with c-Met-IN-16 in a designated and clearly marked
area.[2][6]

e Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in
a certified chemical fume hood.[2][7]

» Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.[2]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[2][8]

3. Spill Management:
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In case of a spill, evacuate the area and prevent entry.
Wear appropriate PPE before starting cleanup.

For small spills, absorb with an inert material and place it in a sealed container for hazardous

waste disposal.

For larger spills, follow your institution's emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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